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Introduction
Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of

metal ions or clusters coordinated to organic ligands. MOF-74, also known as CPO-27, is a

particularly promising family of MOFs for carbon dioxide (CO2) capture and separation due to

the presence of open metal sites that strongly interact with CO2 molecules.[1][2] The nickel-

based analogue, MOF-74-Ni (or Ni/DOBDC), exhibits high CO2 adsorption capacity, good

selectivity, and notable stability, making it a subject of intense research for applications in flue

gas separation, natural gas purification, and other industrial processes.[2][3] This document

provides detailed application notes and experimental protocols for the synthesis, activation,

and evaluation of MOF-74-Ni for CO2 capture.

Physicochemical Properties and Performance Data
MOF-74-Ni's efficacy in CO2 capture is attributed to its unique structural features, including

abundant narrow micropore channels and rich five-coordinated Ni²⁺ open metal sites, which

are highly beneficial for trapping CO2 molecules.[4][5] Its performance can be influenced by the

synthesis method and activation conditions.
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Table 1: Physicochemical Properties of MOF-74-Ni
Property Value Synthesis Method Reference

BET Surface Area 1574 m²/g Not Specified [5]

BET Surface Area 1418 m²/g Solvothermal [6]

BET Surface Area 837.93 m²/g Solvothermal [7][8]

BET Surface Area 788 m²/g Hydrothermal [3]

Pore Volume 0.84 cm³/g Solvothermal [6]

Pore Volume 0.38 cm³/g Hydrothermal [3]

Average Pore

Diameter
1.92 nm Hydrothermal [3]

Table 2: CO2 Adsorption Capacity of MOF-74-Ni
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Adsorption
Capacity
(mmol/g)

Temperature
(°C)

Pressure (bar)
Synthesis
Method

Reference

8.29 0 1.0
Condensation

Reflux

6.61 25 1.0
Condensation

Reflux
[9]

5.80 25 1.0

Solvothermal

(Optimized

Washing)

[10]

5.22 25 Not Specified
Microwave-

Assisted (140°C)
[4][5]

4.07 0 1.1 Solvothermal [6]

3.37 (dynamic) Not Specified Not Specified

Microwave-

Assisted (140°C,

RH=90%)

[4][5]

1.68 25 7
Hydrothermal (in

PAN nanofiber)
[3]

0.9391 (dynamic) 25 1.0 Solvothermal [7][8]

Table 3: CO2 Selectivity and Isosteric Heat of Adsorption
(Qst)
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Parameter Value Conditions Reference

CO2/N2 Selectivity 49 Not Specified [9]

CO2/N2 Selectivity 31 Not Specified [4][5]

CO2/CH4 Selectivity 1.8313 25°C, 1 bar (dynamic) [7][8]

Isosteric Heat of

Adsorption (Qst)
27-52 kJ/mol Not Specified [9]

Isosteric Heat of

Adsorption (Qst)
21-38 kJ/mol Not Specified [4][5]

Experimental Protocols
Detailed methodologies for the synthesis, activation, and characterization of MOF-74-Ni are

provided below. These protocols are based on established literature procedures.

Protocol 1: Synthesis of MOF-74-Ni
This section details three common methods for synthesizing MOF-74-Ni: hydrothermal,

microwave-assisted, and condensation reflux.

A. Hydrothermal Synthesis[3]

Precursor Solution Preparation: Dissolve 0.746 g (3 mmol) of nickel acetate tetrahydrate and

0.298 g (1.5 mmol) of 2,5-dihydroxyterephthalic acid (H4DOBDC) in 40 mL of a 50% (v/v)

tetrahydrofuran (THF) in deionized water solution.

Sonication: Sonicate the suspension for 30 minutes to ensure homogeneity.

Hydrothermal Reaction: Transfer the mixture into a Teflon-lined autoclave and heat at 110°C

for 3 days.

Product Recovery: After cooling to room temperature, collect the yellow crystalline product.

Washing: Rinse the product several times with a mixed solution of methanol, ethanol, and

deionized water. Separate the resulting MOF by centrifugation at 6000 rpm.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/357398473_Taming_Structure_and_Modulating_Carbon_Dioxide_CO2_Adsorption_Isosteric_Heat_of_Nickel-based_Metal_Organic_Framework_MOF-74Ni_for_Remarkable_CO2_Capture
https://pubs.acs.org/doi/10.1021/acs.inorgchem.8b03271
https://www.researchgate.net/publication/330896583_Microwave-Assisted_Rapid_Synthesis_of_Well-Shaped_MOF-74_Ni_for_CO_2_Efficient_Capture
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0218935/20115182/020011_1_5.0218935.pdf
https://pubs.aip.org/aip/acp/article/3199/1/020011/3308270/CO2-and-CH4-breakthrough-study-Ni-MOF-74-adsorbent
https://www.researchgate.net/publication/357398473_Taming_Structure_and_Modulating_Carbon_Dioxide_CO2_Adsorption_Isosteric_Heat_of_Nickel-based_Metal_Organic_Framework_MOF-74Ni_for_Remarkable_CO2_Capture
https://pubs.acs.org/doi/10.1021/acs.inorgchem.8b03271
https://www.researchgate.net/publication/330896583_Microwave-Assisted_Rapid_Synthesis_of_Well-Shaped_MOF-74_Ni_for_CO_2_Efficient_Capture
https://www.benchchem.com/product/b15791520/docs?utm_src=pdf-body#application-notes-and-protocols-mof-74-ni-for-co2-capture-and-separation
https://www.benchchem.com/product/b15791520/docs?utm_src=pdf-body#application-notes-and-protocols-mof-74-ni-for-co2-capture-and-separation
https://www.benchchem.com/product/b15791520/docs?utm_src=pdf-body#application-notes-and-protocols-mof-74-ni-for-co2-capture-and-separation
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839861/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15791520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Microwave-Assisted Synthesis[4]

Precursor Solution Preparation: Dissolve 1.5 g of Ni(NO₃)₂·6H₂O and 0.5 g of H₄dhtp in a

mixture of 50 mL of DMF, 50 mL of ethanol, and 50 mL of H₂O using ultrasonic mixing.

Microwave Reaction: Transfer the solution to a microwave reactor with reflux condensation.

Heat the solution to 125°C or 140°C for 60 minutes with stirring.

Product Recovery: After the reaction, allow the solution to stand for 6 hours.

Washing: Replace the supernatant with methanol.

C. Condensation Reflux Synthesis[9]

Reaction Setup: A facile condensation reflux approach can also be utilized for synthesis.

While the specific reagent amounts from the provided search results are not detailed, this

method generally involves dissolving the nickel salt and organic linker in a suitable solvent

and heating the mixture under reflux for a specified duration (e.g., 24 hours).

Protocol 2: Activation of MOF-74-Ni
Activation is a critical step to remove solvent molecules from the pores and expose the open

metal sites.

Solvent Exchange: Immerse the as-synthesized MOF-74-Ni in methanol for 3 days,

replacing the methanol every 24 hours to expel residual high-boiling point solvents like DMF

from the pores.[11]

Drying: After solvent exchange, dry the material under vacuum at a temperature of at least

80°C. An additional heating step at 120°C for 30 minutes can further ensure the removal of

coordinated solvent molecules.[11]

Protocol 3: CO2 Adsorption Measurements
A. Static Adsorption (Isotherm Measurement)

Static adsorption measurements are used to determine the equilibrium uptake of CO2 at

various pressures and a constant temperature.
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Sample Preparation: Degas a known mass of the activated MOF-74-Ni sample under

vacuum at an elevated temperature (e.g., 150°C) for several hours to remove any adsorbed

impurities.

Measurement: Introduce CO2 gas into the sample cell in controlled doses. The amount of

adsorbed gas is measured at each pressure point after equilibrium is reached. This is

typically performed using a volumetric or gravimetric adsorption analyzer.

Data Analysis: Plot the amount of CO2 adsorbed (mmol/g) as a function of pressure (bar) to

generate the adsorption isotherm.

B. Dynamic Adsorption (Breakthrough Experiments)[7][12]

Breakthrough experiments simulate the performance of the adsorbent in a fixed-bed column for

gas separation.

Column Packing: Pack a column of a specific diameter and length with a known amount of

activated MOF-74-Ni.

Gas Flow: Flow a gas mixture with a known composition (e.g., CO2/N2 or CO2/CH4) through

the packed bed at a constant flow rate, temperature, and pressure.[12]

Effluent Analysis: Continuously monitor the composition of the gas exiting the column using a

mass spectrometer or gas chromatograph.

Breakthrough Curve: Plot the concentration of CO2 in the effluent gas as a function of time.

The time at which the CO2 concentration at the outlet starts to rapidly increase is the

breakthrough time.

Capacity Calculation: The dynamic adsorption capacity can be calculated by integrating the

area above the breakthrough curve up to the point where the outlet concentration equals the

inlet concentration.

Visualizations
The following diagrams illustrate the experimental workflow and the fundamental principles of

CO2 capture using MOF-74-Ni.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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